BRN 4747637

• CAS No.: 136409-99-9
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 1-benzoyl-5-methoxypyrrolidin-2-one
• InChI: InChI=1S/C12H13NO3/c1-16-11-8-7-10(14)13(11)12(15)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key: ZCHBAECBIORSSH-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(=O)N1C(=O)C2=CC=CC=C2

Description

BRN 4747637 is a heterocyclic compound belonging to the pyrrolidinone family. Pyrrolidinones are five-membered lactams that are present in both natural and synthetic compounds. These compounds have gained significant attention due to their diverse biological activities and their role as intermediates in medicinal and organic chemistry .

Preparation Methods

The synthesis of BRN 4747637 can be achieved through various synthetic routes. One common method involves the amination and cyclization of functionalized acyclic substrates. Another approach is the oxidation of pyrrolidine derivatives . Industrial production methods often involve the use of specific oxidants and additives to achieve high yields and purity .

Chemical Reactions Analysis

BRN 4747637 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

BRN 4747637 has a wide range of scientific research applications, including:

Chemistry: It is used as a versatile intermediate in the synthesis of various bioactive compounds.

Biology: It has been studied for its potential antimicrobial, anticancer, and anti-inflammatory activities.

Medicine: It is being explored as a potential therapeutic agent for various diseases due to its diverse biological activities.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and fine chemicals.

Mechanism of Action

The mechanism of action of BRN 4747637 involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

BRN 4747637 can be compared with other similar compounds, such as:

Pyrrolidine-2-one: A simpler analog with similar biological activities.

Pyrrolidine-2,5-diones: Compounds with additional functional groups that may enhance their biological activities.

Prolinol: A derivative with different stereochemistry and biological profiles.

The uniqueness of this compound lies in its specific substitution pattern and the resulting biological activities .

Synthesis routes and methods

Procedure details

20.8 cm3 of a 1.5M solution of butyllithium in hexane is added at -70° C. to a solution of 3.8 g of 5-methoxy pyrrolidin-2-one in 160 cm3 of tetrahydrofuran. This temperature is maintained for 20 minutes, then 4.69 g of benzoyl chloride in solution in tetrahydrofuran is added. After allowing to return to ambient temperature, the mixture is concentrated to dryness and chromatographed on silica (eluent: hexane-ethyl acetate 1-1). 3 g of expected product is obtained. m.p. =92°-94° C. crystallized from isopropyl ether.